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Compound of Interest

Compound Name: Copper(I) thiophene-2-carboxylate

Cat. No.: B1631178 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals engaged in the handling of Copper(I)
thiophene-2-carboxylate. The following procedures are based on a comprehensive

assessment of the available safety data.

Chemical Identification:

Name: Copper(I) thiophene-2-carboxylate

Synonyms: (2-Thiophenecarboxylato)copper(I), CuTC

CAS Number: 68986-76-5

Molecular Formula: C₅H₃CuO₂S

Primary Hazards:

Causes skin irritation.[1][2][3]

Causes serious eye damage.[1][2][3]

May cause respiratory irritation.[1][2][3]

Toxic to aquatic life with long-lasting effects.[1]
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical due to the potential hazards

associated with this compound. The following table summarizes the recommended PPE.

Protection Type Equipment
Specification/Standa

rd
Purpose

Eye and Face
Chemical splash

goggles or face shield

OSHA 29 CFR

1910.133 or European

Standard EN166

Protect against

splashes and dust.[1]

Hand
Chemical-resistant

gloves
Nitrile or neoprene

Protect against skin

contact.[4]

Body

Flame-retardant lab

coat or chemical-

resistant apron

---
Protect against spills.

[4]

Respiratory

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

Appropriate cartridge

for organic vapors and

particulates

Use in poorly

ventilated areas or if

dust is generated.[1]

[4]

Foot Closed-toe shoes ---
Mandatory laboratory

footwear.[4]

Operational Plan: Safe Handling Protocol
A systematic approach to handling Copper(I) thiophene-2-carboxylate is essential to

minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors.[1][4]

Ensure that eyewash stations and safety showers are close to the workstation.[1]
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2. Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Avoid contact with skin and eyes.[5]

Wear suitable protective clothing, gloves, and eye/face protection.[5]

Do not eat, drink, or smoke when using this product.[6]

Ground/bond container and receiving equipment to prevent static discharge.[7]

Use only non-sparking tools.[7]

3. Storage:

Store in a cool, dry, and well-ventilated place.[3][5]

Keep containers tightly closed.[1][5]

Store under an inert atmosphere (e.g., Nitrogen) as the material is air and light sensitive.[1]

[5]

Store locked up.[1][5]

Incompatible materials include strong oxidizing agents and strong acids.[1]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Characterization:

This material is toxic to aquatic life with long-lasting effects.[1]
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Consult local, regional, and national hazardous waste regulations for complete and accurate

classification.[8]

2. Disposal Method:

Dispose of contents and container to an approved waste disposal plant.[1]

Do not flush into surface water or sanitary sewer systems.[1]

Contaminated packaging should be treated as the product itself.

For spills, sweep up and shovel into suitable containers for disposal.[1]

Experimental Workflow Diagram
The following diagram outlines the logical workflow for safely handling Copper(I) thiophene-2-
carboxylate from preparation to disposal.
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Workflow for Handling Copper(I) thiophene-2-carboxylate
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Caption: Safe handling workflow for Copper(I) thiophene-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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